4-[3-({[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]thio}methyl)-4-methoxyphenyl]-2-methyl-5-oxo-N-2-pyridinyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide

• IUPAC Name: 4-[3-[[4-(difluoromethyl)-6-methylpyrimidin-2-yl]sulfanylmethyl]-4-methoxyphenyl]-2-methyl-5-oxo-N-pyridin-2-yl-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C30H29F2N5O3S/c1-16-13-21(28(31)32)36-30(34-16)41-15-19-14-18(10-11-23(19)40-3)26-25(29(39)37-24-9-4-5-12-33-24)17(2)35-20-7-6-8-22(38)27(20)26/h4-5,9-14,26,28,35H,6-8,15H2,1-3H3,(H,33,37,39)
• InChI Key: ZTLMTGVNSKVRLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=C(C=CC(=C2)C3C4=C(CCCC4=O)NC(=C3C(=O)NC5=CC=CC=N5)C)OC)C(F)F
• Molecular Formula: C30H29F2N5O3S
• Molecular Weight: 577.6 g/mol

Description

The compound 4-[3-({[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]thio}methyl)-4-methoxyphenyl]-2-methyl-5-oxo-N-2-pyridinyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide features a hexahydroquinoline core fused with a pyridinyl carboxamide group. Key structural elements include:

• Pyrimidinylthioether linkage: The 4-(difluoromethyl)-6-methyl-2-pyrimidinylthio group attached via a methylene bridge to a 4-methoxyphenyl ring.
• Substituent effects: The difluoromethyl group enhances electronegativity and metabolic stability compared to non-fluorinated analogs, while the methoxy group improves solubility and pharmacokinetics.
• Hexahydroquinoline scaffold: Conformational flexibility may enhance binding to biological targets such as kinases or enzymes .

This compound’s design likely aims to optimize target affinity and drug-like properties, leveraging fluorine’s electronic effects and the quinoline core’s structural versatility.

Comparison with Similar Compounds

Pyrimidinylthio Derivatives

Pyrimidinylthio groups are common in bioactive molecules due to their sulfur-mediated binding interactions. Key analogs include:

Compound Name	Substituents	Biological Activity	Key Differences	Reference
4-Oxo-2-(propylthio)-6-(pyridin-2-yl)-1,4-dihydropyrimidine-5-carbonitrile	Propylthio, pyridinyl	Antibacterial (synthesized but activity unspecified)	Lacks the hexahydroquinoline core and difluoromethyl group, reducing conformational flexibility and metabolic stability
2-(4-(Trifluoromethyl)benzylthio)-4-oxo-6-phenyl-1,4-dihydropyrimidine-5-carbonitrile	Trifluoromethyl benzylthio	Not reported	Trifluoromethyl enhances lipophilicity but may increase toxicity compared to difluoromethyl
Target Compound	Difluoromethyl, hexahydroquinoline	Hypothesized kinase inhibition (based on scaffold)	Unique combination of fluorination and carboxamide group improves selectivity and solubility

Structural Insights :

• The hexahydroquinoline core offers greater rigidity than dihydropyrimidines, which may enhance binding specificity .

Hexahydroquinoline Derivatives

Hexahydroquinoline scaffolds are explored for kinase inhibition and antitumor activity:

Compound Name	Substituents	Biological Activity	Key Differences	Reference
2-Amino-1-(4-fluorophenyl)-5-oxo-4-(pyridin-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile	Fluorophenyl, cyano	Anticandidate for kinase inhibition	Cyano group increases reactivity but reduces solubility compared to carboxamide
2-Chloro-N-{1-[4-(propan-2-yl)phenyl]ethyl}acetamide	Chloro, isopropylphenyl	Not reported	Lacks pyrimidinylthio group, limiting sulfur-mediated interactions
Target Compound	Methoxyphenyl, pyridinyl carboxamide	Unreported (structural analogy suggests kinase targeting)	Methoxy and carboxamide groups enhance solubility and reduce cytotoxicity

Pharmacokinetic Considerations :

• The methoxyphenyl group in the target compound likely improves metabolic stability over fluorophenyl analogs, which may undergo rapid oxidative defluorination .
• The pyridinyl carboxamide group facilitates hydrogen bonding, a critical factor in target affinity .

Dihydropyrimidone and Thiazolo-Pyrimidine Analogs

Compounds with related cores but divergent substituents:

Compound Name	Structure	IC50 (nM)	Key Features	Reference
Methyl 6-methyl-4-(5-methylthiophen-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	Methylthiophenyl	396.7 ± 1.5	Moderate cytochrome c oxidase inhibition
Methyl 4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	Ethoxyphenyl	322.6 ± 1.6	Ethoxy group enhances metabolic stability
Target Compound	Hexahydroquinoline	N/A	Predicted broader target engagement due to fused rings

Activity Comparison :

• Dihydropyrimidones with IC50 values in the mid-nanomolar range (e.g., 322–396 nM) suggest the target compound’s activity could be comparable if optimized .
• The thiophene and trifluoromethyl groups in analogs highlight the trade-off between lipophilicity and solubility, which the target compound addresses with its difluoromethyl and methoxy groups .